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Compound of Interest

Compound Name: 1-Bromopinacolone

Cat. No.: B042867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromopinacolone (CAS number

5469-26-1), a versatile reagent in organic synthesis. The document details its physicochemical

properties, safety and handling protocols, and its applications, particularly in the synthesis of

biologically active compounds.

Physicochemical Properties
1-Bromopinacolone, also known as 1-bromo-3,3-dimethyl-2-butanone or bromomethyl tert-

butyl ketone, is a clear, pale yellow to yellowish-brown liquid.[1][2] It is an α-bromoketone that

is insoluble in water but soluble in organic solvents like chloroform and methanol.[1][2]

Table 1: Physicochemical Data for 1-Bromopinacolone
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Property Value Source(s)

CAS Number 5469-26-1 [3][4]

Molecular Formula C₆H₁₁BrO [5][6]

Molecular Weight 179.05 g/mol [3][7]

Appearance
Clear pale yellow to yellow-

brownish liquid
[1][2]

Melting Point -10 °C (lit.) [1][3][6][8]

Boiling Point 188-194 °C (lit.) [1][3][8]

Density 1.331 g/mL at 25 °C (lit.) [1][3]

Refractive Index n20/D 1.466 (lit.) [1][3]

Flash Point 75 °C (167 °F) - closed cup [3][6]

Storage Temperature -20°C to 2-8°C [3][8]

InChI Key
SAIRZMWXVJEBMO-

UHFFFAOYSA-N
[3][7]

SMILES CC(C)(C)C(=O)CBr [3][7]

Safety and Handling
1-Bromopinacolone is considered a hazardous substance and requires careful handling in a

laboratory setting. It is a combustible liquid and a lachrymator.[4][5]

Table 2: Hazard and Safety Information for 1-Bromopinacolone
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Category Information Source(s)

Signal Word Warning [3][8]

Pictogram GHS07 (Exclamation Mark) [3]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[3][7][8]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[3][8][9]

Personal Protective Equipment

(PPE)

Dust mask type N95 (US),

eyeshields, gloves
[3]

Incompatible Materials
Acids, bases, strong oxidizing

agents, strong reducing agents
[4]

Experimental Protocol: Spill and Exposure Management

Spill: In case of a spill, ensure adequate ventilation and remove all sources of ignition.[4]

Absorb the spill with an inert material such as sand or silica gel and collect it in a suitable,

closed container for disposal.[4][5]

Skin Contact: If the substance comes into contact with skin, immediately wash the affected

area with plenty of soap and water for at least 15 minutes and seek medical attention.[4][5]

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes.[4][5] If

contact lenses are present, remove them if it is easy to do so and continue rinsing.[4][5]

Seek immediate medical attention.[5]

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial

respiration and get medical attention.[4][5]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[4][5]
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Chemical Properties and Applications
1-Bromopinacolone is a reactive α-bromoketone used as an intermediate in various organic

syntheses.[1][10] Its reactivity is centered around the carbon-bromine bond, making it a good

substrate for nucleophilic substitution reactions.

Key Applications:

Synthesis of Triazole Compounds: It is a key intermediate for synthesizing triazole

compounds, which are known for their biological activities, including antiviral, antibacterial,

and antifungal properties.[1][9][11]

Enzyme Inhibition: 1-Bromopinacolone acts as a reversible, competitive inhibitor of

acetylcholinesterase.[1][9] It has also been used as an active-site directed reagent for

labeling acetylcholinesterase.[3][12]

Synthesis of Photolabile Derivatives: It is used to synthesize photolabile azido derivatives of

compounds like the kaurene oxidase inhibitor, paclobutrazol.[3]

Coupling Reactions: It can undergo coupling reactions with various aldehyde electrophiles, a

reaction that can be catalyzed by Samarium(II) iodide (SmI₂).[1][9]

1-Bromopinacolone
(Electrophile)

Substituted Product
(e.g., Triazole Derivative)

Nucleophilic
Substitution

Nucleophile
(e.g., Triazole, Amine)

Click to download full resolution via product page

General nucleophilic substitution using 1-Bromopinacolone.
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Experimental Protocols
Experimental Protocol: Samarium(II) Iodide Promoted Coupling

While a detailed, step-by-step protocol is not available in the provided search results, the

literature mentions the coupling of 1-bromopinacolone with various aldehyde electrophiles

catalyzed by SmI₂.[1][9] A general workflow for such a reaction is outlined below.
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Reaction Setup

Reaction and Quenching

Workup and Purification

Dissolve 1-Bromopinacolone
and Aldehyde in THF

Add SmI₂ solution
(dropwise at low temp)

Stir under inert
atmosphere

Quench with saturated
NH₄Cl solution

Extract with
organic solvent

Purify by column
chromatography

end

Characterize Product

Click to download full resolution via product page

A generalized workflow for SmI₂-promoted coupling reactions.

Experimental Protocol: Acetylcholinesterase Inhibition Assay
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The role of 1-bromopinacolone as a competitive inhibitor of acetylcholinesterase can be

investigated using a standard enzymatic assay.[1][9]

Acetylcholinesterase
(Enzyme)

Choline + Acetate

catalyzes

Acetylcholine
(Substrate)

binds to
active site

1-Bromopinacolone
(Competitive Inhibitor)

reversibly binds
to active site

Click to download full resolution via product page

Mechanism of competitive inhibition of Acetylcholinesterase.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-bromopinacolone.

¹H NMR: A predicted ¹H NMR spectrum in CDCl₃ would show a singlet around 4.17 ppm for

the two protons of the CH₂Br group and a singlet around 1.23 ppm for the nine protons of the

tert-butyl group.[8]

¹³C NMR: The ¹³C NMR spectrum provides information on the carbon framework of the

molecule.[7]

IR Spectroscopy: The Infrared (IR) spectrum would show a characteristic strong absorption

for the C=O (ketone) stretch, typically in the range of 1715 cm⁻¹.[7][13] The C-Br stretch

would appear in the fingerprint region.[14]

Mass Spectrometry: The mass spectrum would exhibit a characteristic isotopic pattern for

bromine, with two peaks of nearly equal intensity at M and M+2, corresponding to the
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presence of the ⁷⁹Br and ⁸¹Br isotopes.[7][15]

This guide serves as a foundational resource for professionals working with 1-
Bromopinacolone. For specific applications and experimental procedures, consulting the

primary literature is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromopinacolone
(CAS: 5469-26-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042867#1-bromopinacolone-cas-number-5469-26-1-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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